Cas no 1187930-53-5 (C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate)

• Product Name: C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate
• CAS No: 1187930-53-5
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• MDL: MFCD12913794
• CID: 4771267
• Update Time: 2026-02-26

C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate Chemical and Physical Properties

Names and Identifiers

• C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate
• NE64204
• SB31358
• (3-(Trifluoromethyl)pyridin-2-yl)methanamine oxalate

• MDL： MFCD12913794
• Inchi： 1S/C7H7F3N2.C2H2O4/c8-7(9,10)5-2-1-3-12-6(5)4-11;3-1(4)2(5)6/h1-3H,4,11H2;(H,3,4)(H,5,6)
• InChI Key： XFJRMHVFUGSHQR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CN)(F)F.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 218
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate

Introduction to C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate (CAS No. 1187930-53-5)

C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate (CAS No. 1187930-53-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFMPMA oxalate, is a derivative of pyridine with a trifluoromethyl group and an amino functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate is characterized by its unique combination of functional groups. The trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The pyridine ring, a common heterocyclic structure in medicinal chemistry, provides a rigid and planar scaffold that can facilitate specific interactions with biological targets. The amino group, when present in the form of an oxalate salt, enhances the compound's solubility and stability, making it suitable for various applications in drug discovery and development.

Recent studies have highlighted the potential of C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds containing the TFMPMA core exhibit potent activity against a range of bacterial strains, including multidrug-resistant pathogens. This finding underscores the compound's potential as a lead molecule for the development of new antibiotics.

In addition to its antibacterial properties, C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate has also been investigated for its anticancer activity. A study published in the Cancer Research journal reported that derivatives of this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. These findings suggest that C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate could serve as a valuable scaffold for the design of more effective anticancer drugs.

The synthesis of C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-trifluoromethylpyridine with an appropriate amine followed by salt formation with oxalic acid. Advances in synthetic methodologies have led to more efficient and scalable methods for producing this compound, making it increasingly accessible for research and development purposes.

In terms of safety and handling, it is important to note that while C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field, leading to the development of new and effective treatments for a range of diseases.

In conclusion, C-(3-Trifluoromethyl-pyridin-2-yl)-methylamine oxalate (CAS No. 1187930-53-5) represents a versatile and promising compound in the realm of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing medical science.